2-(2-fluorophenoxy)-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(3-pyridin-2-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23FN4O2/c23-17-8-2-4-11-20(17)29-15-21(28)25-13-14-27-19-10-3-1-7-16(19)22(26-27)18-9-5-6-12-24-18/h2,4-6,8-9,11-12H,1,3,7,10,13-15H2,(H,25,28)
• InChI Key: GACHCBCCZPSEGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)COC3=CC=CC=C3F)C4=CC=CC=N4
• Molecular Formula: C22H23FN4O2
• Molecular Weight: 394.4 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23FN4O2 and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to 2-(2-fluorophenoxy)-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide have shown potential in cancer research. For instance, Xiao-meng Wang et al. (2015) found that replacing the acetamide group in a similar compound with an alkylurea moiety resulted in derivatives with potent antiproliferative activities against various human cancer cell lines, as well as reduced toxicity (Wang et al., 2015). Alaa M. Alqahtani and A. Bayazeed (2020) synthesized new pyridine linked thiazole hybrids, demonstrating promising anticancer activity against breast and liver cancer cell lines (Alqahtani & Bayazeed, 2020).

Insecticidal Assessment

A study by A. Fadda et al. (2017) utilized a similar compound for the synthesis of various heterocycles, which were then assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Chemosensors for Metal Ions

W. Hong et al. (2012) developed fluoroionophores from diamine-salicylaldehyde derivatives, one of which could specifically chelate Zn+2, indicating potential applications in metal ion detection (Hong et al., 2012). Similarly, G. Park et al. (2015) synthesized a chemosensor for Zn2+ detection in living cells and aqueous solution, demonstrating the utility of such compounds in biological and environmental monitoring (Park et al., 2015).

Antimicrobial Properties

N. Fuloria et al. (2009) reported the synthesis of novel imines and thiazolidinones from a similar compound, evaluating their antibacterial and antifungal activities (Fuloria et al., 2009).

Antiallergic Agents

Research by Cecilia Menciu et al. (1999) on N-(pyridin-4-yl)-(indol-3-yl)acetamides, structurally related to the compound , showed potential as novel antiallergic compounds (Menciu et al., 1999).

Thrombin Inhibition

A study by L. Lee et al. (2007) explored the use of 2-(2-chloro-6-fluorophenyl)acetamides as thrombin inhibitors, finding significant inhibition potency (Lee et al., 2007).